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Compound of Interest

Compound Name: (S)-3-Hydroxyphenylglycine

Cat. No.: B1662545 Get Quote

Essential Safety and Handling Guide for (S)-3-
Hydroxyphenylglycine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-3-Hydroxyphenylglycine.

Following these procedures is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties
(S)-3-Hydroxyphenylglycine is an agonist at group I metabotropic glutamate receptors.[1][2] It

is important to be aware of its properties for safe handling and storage.

Property Value Source

CAS Number 71301-82-1 [1][2][3]

Molecular Formula C₈H₉NO₃ [1][2][3]

Molecular Weight 167.16 g/mol [1][2][3]

Purity ≥95% - ≥99% [1][2]

Appearance White powder [4]

Storage Temperature -20°C [2]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety when handling (S)-3-Hydroxyphenylglycine.[3][5]

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable.[6][7] Inspect gloves

before use and wash hands

after removal.[8]

Eye/Face Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1

standards. A face shield may

be required for splash hazards.

[9]

Skin and Body Protection Laboratory coat

A flame-resistant coat should

be worn if flammable solvents

are in use.[6] Ensure it is

buttoned and covers the skin.

[9]

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust formation is likely or

ventilation is poor, use a

NIOSH-approved respirator.[9]

[10]

Footwear Closed-toe shoes

Shoes must cover the entire

foot; perforated shoes or

sandals are not permitted.[6][9]

Operational Plans: Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to prevent contamination and

accidental exposure.

Receiving and Storage Protocol
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.[6]

Storage: Store the container in a cool, dry, and well-ventilated area at the recommended

temperature of -20°C.[2][10] Keep the container tightly closed.[10]

Inventory: Maintain an accurate inventory of the chemical.[11]

Handling Protocol (Step-by-Step)
Preparation:

Read the Safety Data Sheet (SDS) thoroughly before beginning work.

Ensure a chemical spill kit, eyewash station, and safety shower are accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust.[3][6]

Donning PPE: Put on all required PPE as specified in the table above.

Weighing and Transfer:

Handle (S)-3-Hydroxyphenylglycine as a fine powder. Avoid creating dust.[3][10]

Use designated tools like spatulas or scoops for transferring the chemical.[6]

To ensure product recovery, centrifuge the vial before removing the cap.[2]

Post-Handling:

Tightly close the container after use.

Clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.[6][8]
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Properly remove and dispose of gloves and any other contaminated disposable PPE.

Handling Workflow Diagram

Diagram 1: Safe Handling Workflow for (S)-3-Hydroxyphenylglycine
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Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for (S)-3-Hydroxyphenylglycine

Immediate Safety Information: Emergency Protocols
In case of accidental exposure or a spill, follow these procedures immediately.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[3][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.[3][10]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3][5]

Spill Response Protocol
Alert: Immediately alert personnel in the vicinity.[6]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Protect: Avoid breathing dust and ensure you are wearing appropriate PPE before attempting

cleanup.[3][5]
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Containment: For small spills, carefully sweep up the powder, avoiding dust generation, and

place it into a suitable, closed, and labeled container for disposal.[10]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or chemical hygiene officer.

Disposal Plan
Chemical waste must be managed responsibly to prevent environmental contamination.

Waste Disposal Protocol
Collection: Collect waste (S)-3-Hydroxyphenylglycine and any contaminated materials

(e.g., gloves, paper towels) in a clearly labeled, sealed container.[3]

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Dispose of the contents and the container in accordance with all local, state, and

federal regulations. Do not empty into drains.[10] Contact your institution's Environmental

Health and Safety (EHS) office for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. usbio.net [usbio.net]

3. chemicalbook.com [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC121730050&productDescription=N-%284-HYDROXYPHENYL%29-GLYC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1662545?utm_src=pdf-body
https://www.chemicalbook.com/msds/s-3-hydroxyphenylglycine.pdf
https://www.fishersci.com/store/msds?partNumber=AC121730050&productDescription=N-%284-HYDROXYPHENYL%29-GLYC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1662545?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/s-3-hydroxyphenylglycine-71301-82-1
https://www.usbio.net/biochemicals/465448/
https://www.chemicalbook.com/msds/s-3-hydroxyphenylglycine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. (S)-4-CARBOXY-3-HYDROXYPHENYLGLYCINE | 85148-82-9 [m.chemicalbook.com]

5. Page loading... [guidechem.com]

6. gz-supplies.com [gz-supplies.com]

7. uwlax.edu [uwlax.edu]

8. artsci.usu.edu [artsci.usu.edu]

9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

10. fishersci.com [fishersci.com]

11. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]

To cite this document: BenchChem. [Personal protective equipment for handling (S)-3-
Hydroxyphenylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662545#personal-protective-equipment-for-
handling-s-3-hydroxyphenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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